Cas no 116735-67-2 (3-(2-Fluorophenoxy)propylamine)

• Product Name: 3-(2-Fluorophenoxy)propylamine
• CAS No: 116735-67-2
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• MDL: MFCD06800759
• CID: 160368
• PubChem ID: 7131555
• Update Time: 2025-04-19

3-(2-Fluorophenoxy)propylamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenoxy)propan-1-amine hydrochloride
• [3-(2-Fluorophenoxy)propyl]amine
• 1-Propanamine,3-(2-fluorophenoxy)-
• 3-(2-fluorophenoxy)-1-Propanamine
• 3-(2-fluoro-benzyl)-3H-[1,2,3]triazolo[4,5-b]pyridine
• 3-(2-fluorophenoxy)propan-1-amine
• 3H-1,2,3-Triazolo[4,5-b]pyridine, 3-[(2-fluorophenyl)methyl]-
• CTK2C7766
• CS-0269680
• 3-(2-Fluorophenoxy)propan-1-amine, HCl
• AKOS000123176
• SY008294
• BB 0220205
• EN300-39875
• A926421
• 116735-67-2
• 1-(3-aminopropoxy)-2-fluorobenzene
• 3-(2-FLUOROPHENOXY)PROPYLAMINE
• AC7557
• 3-(2-Fluoro-phenoxy)-propylamine
• MFCD06800759
• 3-(2-Fluorophenoxy)propylamine

• MDL： MFCD06800759
• Inchi： 1S/C9H12FNO/c10-8-4-1-2-5-9(8)12-7-3-6-11/h1-2,4-5H,3,6-7,11H2
• InChI Key： XYQHFXOXCODNSC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCCCN

Computed Properties

• Exact Mass: 169.09000
• Monoisotopic Mass: 169.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 264.3±20.0 °C at 760 mmHg
• Flash Point: 113.6±21.8 °C
• Refractive Index: 1.504
• PSA: 35.25000
• LogP: 2.25360
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(2-Fluorophenoxy)propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers